Cas no 64843-33-0 (5-Oxazolecarboxylic acid, 2,3-dihydro-2-oxo-, methyl ester)

• Product Name: 5-Oxazolecarboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
• CAS No: 64843-33-0
• MF: C₅H₅NO₄
• MW: 143.097501516342
• CID: 4102080
• PubChem ID: 12367937
• Update Time: 2025-04-22

5-Oxazolecarboxylic acid, 2,3-dihydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2,3-dihydro-2-oxo-, methyl ester
• AKOS006353482
• 64843-33-0
• 2-oxo-2,3-dihydro-oxazole-5-carboxylic acid methyl ester
• methyl 2-oxo-2,3-dihydro-1,3-oxazole-5-carboxylate
• Methyl 2-oxo-3H-1,3-oxazole-5-carboxylate
• BS-35325

• Inchi： 1S/C5H5NO4/c1-9-4(7)3-2-6-5(8)10-3/h2H,1H3,(H,6,8)
• InChI Key： RLCRRVGYLZETJY-UHFFFAOYSA-N
• SMILES： O1C(NC=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 143.02185764g/mol
• Monoisotopic Mass: 143.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles